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Compound of Interest

Compound Name: 4-Methyl-4-penten-1-OL

L  Get Quote

Cat. No.: B1583634

This technical guide provides a comprehensive overview of 4-Methyl-4-penten-1-ol, a valuable
intermediate in organic synthesis. The document details its chemical properties, experimental
protocols for its synthesis and analysis, and a logical workflow for its production and
characterization, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 4-Methyl-4-penten-1-ol

4-Methyl-4-penten-1-ol, an unsaturated alcohol, possesses the chemical formula C6H120.[1]
[2] Its molecular structure consists of a five-carbon chain with a methyl group and a double

bond at the fourth carbon position, and a hydroxyl group at the first position.

Property Value

Molecular Formula C6H120[1][2]

Molecular Weight 100.16 g/mol [2][3]

IUPAC Name 4-methylpent-4-en-1-ol

CAS Number 22508-64-1[1]

Appearance Colorless liquid[1]

Boiling Point Approximately 140-142 °C[1]

Density Approximately 0.814 g/mL[1]

Solubility Soluble in water and organic solvents[1]

© 2025 BenchChem. All rights reserved.

1/3 Tech Support


https://www.benchchem.com/product/b1583634?utm_src=pdf-interest
https://www.benchchem.com/product/b1583634?utm_src=pdf-body
https://www.benchchem.com/product/b1583634?utm_src=pdf-body
https://www.benchchem.com/product/b1583634?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://pubchem.ncbi.nlm.nih.gov/compound/89737
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://pubchem.ncbi.nlm.nih.gov/compound/89737
https://pubchem.ncbi.nlm.nih.gov/compound/89737
https://pubchem.ncbi.nlm.nih.gov/compound/102730
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis
of 4-Methyl-4-penten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1583634?utm_src=pdf-body
https://www.benchchem.com/product/b1583634?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583634?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4-Penten-1-ol,4-methyl-
https://pubchem.ncbi.nlm.nih.gov/compound/89737
https://pubchem.ncbi.nlm.nih.gov/compound/102730
https://www.benchchem.com/product/b1583634#4-methyl-4-penten-1-ol-molecular-formula-and-weight
https://www.benchchem.com/product/b1583634#4-methyl-4-penten-1-ol-molecular-formula-and-weight
https://www.benchchem.com/product/b1583634#4-methyl-4-penten-1-ol-molecular-formula-and-weight
https://www.benchchem.com/product/b1583634#4-methyl-4-penten-1-ol-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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